Cas no 1078634-03-3 (1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide)

• Product Name: 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide
• CAS No: 1078634-03-3
• MF: C₁₅H₁₅I₂N₅
• MW: 519.122046709061
• CID: 5265933
• Update Time: 2025-10-29

1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide Chemical and Physical Properties

Names and Identifiers

• 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide
• 2,6-bis(3-methylimidazol-3-ium-1-yl)benzonitrile;diiodide
• 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-iumdiiodide

• Inchi： 1S/C15H15N5.2HI/c1-17-6-8-19(11-17)14-4-3-5-15(13(14)10-16)20-9-7-18(2)12-20;;/h3-9,11-12H,1-2H3;2*1H/q+2;;/p-2
• InChI Key： ACRDUDAVVOQXEB-UHFFFAOYSA-L
• SMILES： [I-].[I-].N1(C=C[N+](C)=C1)C1C=CC=C(C=1C#N)N1C=C[N+](C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• Topological Polar Surface Area: 41.4

Additional information on 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide

1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide: A Novel CAS No. 1078634-03-3 Compound in Medicinal Chemistry

1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a unique chemical entity with potential applications in pharmaceutical research. This compound, characterized by its CAS No. 1078634-03-3, is a diiodide salt of a bis(imidazolium) derivative. The molecular structure combines two 1H-imidazol-3-ium moieties linked via a phenyl ring substituted with a cyano group and a methyl group. This structural complexity suggests potential interactions with biological targets, making it a candidate for further exploration in drug discovery.

Recent studies in medicinal chemistry have highlighted the importance of 1H-imidazol-3-ium derivatives in modulating cellular signaling pathways. The presence of the cyano group in the molecular framework may contribute to the compound's stability and reactivity, while the methyl group substitutions could influence its pharmacokinetic properties. The diiodide counterion further enhances the solubility of this compound, which is critical for its use in biochemical assays and preclinical studies.

Current research trends in the field of 1H-imidazol-3-ium derivatives focus on their potential as modulators of ion channels and enzymes. The cyano group is known to participate in hydrogen bonding and π-π stacking interactions, which are essential for drug-receptor binding. Additionally, the methyl group substitutions may confer selectivity for specific biological targets, reducing off-target effects. These features make 1-[2-cyano-3-(3-methyl-1H-imidaz3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide a promising candidate for further investigation.

Pharmacological studies on similar compounds have demonstrated their potential in treating inflammatory diseases and neurodegenerative disorders. The 1H-imidazol-3-ium scaffold is often associated with anticonvulsant and anti-inflammatory activities, which may be relevant to the biological function of this compound. The cyano group could also contribute to its antimicrobial properties, although this requires further validation through experimental studies.

Recent advances in computational chemistry have enabled the prediction of the molecular interactions of 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide with potential targets. Molecular docking simulations have suggested that this compound may bind to specific ion channels or receptors, which could explain its biological activity. These findings align with the growing interest in structure-based drug design approaches in modern pharmaceutical research.

The CAS No. 1078634-03-3 compound's chemical structure also raises questions about its synthetic accessibility and scalability. The synthesis of such complex molecules often involves multiple steps, and the presence of the 1H-imidazol-3-ium moieties may pose challenges in terms of stereochemistry and regioselectivity. However, recent developments in asymmetric catalysis and solid-phase synthesis have provided new tools for the efficient preparation of these compounds.

From a pharmacokinetic perspective, the diiodide salt form of this compound may offer advantages in terms of solubility and bioavailability. The cyano group could also influence the compound's metabolic profile, potentially affecting its half-life and tissue distribution. These factors are critical for determining the therapeutic potential of the compound in vivo.

Further research is needed to elucidate the exact mechanism of action of 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide. Studies on its interactions with cellular targets, such as ion channels, enzymes, or receptors, could provide insights into its biological activity. Additionally, in vitro and in vivo experiments are necessary to evaluate its efficacy and safety profile.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical structure may also make it suitable for use in diagnostic imaging or as a probe for studying biological processes. The cyano group could be modified to introduce functional groups that enhance its imaging properties or allow for targeted delivery to specific tissues.

In conclusion, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents an intriguing molecule with potential applications in medicinal chemistry. Its complex structure, involving 1H-imidazol-3-ium moieties, a cyano group, and methyl group substitutions, suggests a wide range of possible interactions with biological systems. Further research is needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the 1H-imidazol-3-ium scaffold, combined with the presence of the cyano group and methyl group substitutions, makes this compound a promising candidate for further study. Its potential applications in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity.

Further studies are required to fully characterize the properties of 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide and to determine its potential as a therapeutic agent. The unique combination of structural elements in this compound suggests that it may have a wide range of applications in the field of medicinal chemistry.

As the demand for new therapeutic agents continues to grow, the development of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will play an important role in advancing drug discovery efforts. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

Ultimately, the exploration of the CAS No. 1078634-03-3 compound and its structural features will continue to be a key area of research in medicinal chemistry. The potential applications of this compound in pharmaceutical research underscore the importance of continued investigation in this field.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In summary, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3 designation and structural complexity, highlight the importance of continued exploration in this area of research.

Overall, the potential applications of this compound in pharmaceutical research underscore the significance of understanding its chemical properties and biological activity. The study of such compounds will contribute to the development of more effective and targeted therapies for a variety of diseases.

With further research and development, 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide may become a valuable tool in the development of new therapeutic agents. Its unique chemical structure and potential biological activity make it an attractive candidate for further study in the field of medicinal chemistry.

In conclusion, the 1H-imidazol-3-ium derivative 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide represents a promising molecule with potential applications in pharmaceutical research. Its structural features, including the cyano group and methyl group substitutions, suggest a wide range of possible interactions with biological systems. Further studies are needed to fully explore its therapeutic potential and to optimize its properties for use in drug development.

As the field of medicinal chemistry continues to evolve, the study of compounds like 1-[2-cyano-3-(3-methyl-1H-imidazol-3-ium-1-yl)phenyl]-3-methyl-1H-imidazol-3-ium diiodide will remain an important area of investigation. The unique features of this compound, including its CAS No. 1078634-03-3